![molecular formula C21H28F2N2O4 B6188565 tert-butyl 1-{[(benzyloxy)carbonyl]amino}-9,9-difluoro-3-azabicyclo[3.3.1]nonane-3-carboxylate CAS No. 2648957-17-7](/img/no-structure.png)
tert-butyl 1-{[(benzyloxy)carbonyl]amino}-9,9-difluoro-3-azabicyclo[3.3.1]nonane-3-carboxylate
Overview
Description
Tert-butyl 1-{[(benzyloxy)carbonyl]amino}-9,9-difluoro-3-azabicyclo[3.3.1]nonane-3-carboxylate is a useful research compound. Its molecular formula is C21H28F2N2O4 and its molecular weight is 410.5. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 1-{[(benzyloxy)carbonyl]amino}-9,9-difluoro-3-azabicyclo[3.3.1]nonane-3-carboxylate involves the protection of the amine group, followed by the introduction of the benzyloxycarbonyl (Cbz) group. The difluoro compound is then synthesized through a series of reactions, and the final product is obtained by deprotection of the Cbz group and esterification of the carboxylic acid.", "Starting Materials": [ "9-amino-9-fluoro-3-azabicyclo[3.3.1]nonane", "tert-butyl 3-aminocrotonate", "benzyl chloroformate", "diethyl azodicarboxylate", "2,2-difluoro-1,3-dimethylimidazolidine", "trifluoroacetic acid", "ethyl alcohol", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Protection of the amine group with tert-butyl 3-aminocrotonate and benzyl chloroformate in the presence of diethyl azodicarboxylate", "Introduction of the Cbz group by reaction with benzyl chloroformate", "Synthesis of the difluoro compound by reaction with 2,2-difluoro-1,3-dimethylimidazolidine in the presence of trifluoroacetic acid", "Deprotection of the Cbz group with trifluoroacetic acid", "Esterification of the carboxylic acid with tert-butyl alcohol in the presence of sodium bicarbonate", "Purification of the final product by recrystallization from ethyl alcohol and water" ] } | |
CAS RN |
2648957-17-7 |
Molecular Formula |
C21H28F2N2O4 |
Molecular Weight |
410.5 |
Purity |
95 |
Origin of Product |
United States |
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